Cas no 1429933-33-4 (2-Bromo-7-iodo-9,9'-spirobi[fluorene])

• Product Name: 2-Bromo-7-iodo-9,9'-spirobi[fluorene]
• CAS No: 1429933-33-4
• MF: C₂₅H₁₄BrI
• MW: 521.187138080597
• CID: 5141393
• PubChem ID: 89711772
• Update Time: 2026-03-03

2-Bromo-7-iodo-9,9'-spirobi[fluorene] Chemical and Physical Properties

Names and Identifiers

• 2-bromo-7-iodo-9,9'-spirobi[fluorene]
• 2-Bromo-7-iodo-9,9′-spirobi[9H-fluorene]
• DB-409336
• F74644
• 2-Bromo-7-iodo-9,9'-spirobi[9H-fluorene]
• 1429933-33-4
• 2'-bromo-7'-iodo-9,9'-spirobi[fluorene]
• BS-53494
• 7-bromo-2-iodo-9,9'-spirobi[fluorene]
• SCHEMBL15138225
• 2-Bromo-7-iodo-9,9'-spirobi[fluorene]

• Inchi： 1S/C25H14BrI/c26-15-9-11-19-20-12-10-16(27)14-24(20)25(23(19)13-15)21-7-3-1-5-17(21)18-6-2-4-8-22(18)25/h1-14H
• InChI Key： OKDQJGCCMJHSQF-UHFFFAOYSA-N
• SMILES： C12(C3=C(C=CC=C3)C3=C1C=CC=C3)C1=C(C=CC(I)=C1)C1=C2C=C(Br)C=C1

Computed Properties

• Exact Mass: 519.93236g/mol
• Monoisotopic Mass: 519.93236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 0Ų

Additional information on 2-Bromo-7-iodo-9,9'-spirobi[fluorene]

Comprehensive Guide to 2-Bromo-7-iodo-9,9'-spirobi[fluorene] (CAS No. 1429933-33-4): Properties, Applications, and Industry Insights

2-Bromo-7-iodo-9,9'-spirobi[fluorene] (CAS No. 1429933-33-4) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and optoelectronics. This spirobi[fluorene] derivative is characterized by its unique molecular structure, which combines bromine and iodine substituents at the 2- and 7-positions, respectively. The compound's spiro-conjugated architecture and halogenated functional groups make it a valuable building block for advanced materials, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the growing adoption of flexible displays and energy-efficient lighting solutions. Researchers and manufacturers are increasingly exploring halogenated spiro compounds like 2-Bromo-7-iodo-9,9'-spirobi[fluorene] due to their exceptional electron-transport properties and thermal stability. These attributes are critical for enhancing the efficiency and longevity of next-generation OLED materials, a topic that has become a hot discussion point in academic and industrial forums.

The synthesis of 2-Bromo-7-iodo-9,9'-spirobi[fluorene] typically involves multi-step organic reactions, including halogenation and cross-coupling methodologies. Its CAS No. 1429933-33-4 serves as a unique identifier in chemical databases, ensuring precise tracking in supply chains and research publications. The compound's molecular weight and crystallinity further contribute to its suitability for thin-film deposition techniques, which are essential for fabricating optoelectronic devices.

One of the most frequently searched questions in the context of spirobi[fluorene] derivatives is: "How do halogen substituents influence the optoelectronic properties of these materials?" In the case of 2-Bromo-7-iodo-9,9'-spirobi[fluorene], the bromine and iodine atoms introduce significant electronic effects, such as enhanced charge carrier mobility and tunable bandgap. These features are pivotal for designing customizable emissive layers in OLEDs, addressing the industry's need for color-pure and energy-saving displays.

Another trending topic is the compound's role in sustainable technology. As the world shifts toward green chemistry, researchers are investigating eco-friendly synthesis routes for halogenated aromatics like 2-Bromo-7-iodo-9,9'-spirobi[fluorene]. Innovations in catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yield and purity.

From a commercial perspective, CAS No. 1429933-33-4 is often listed in catalogs of specialty chemical suppliers catering to the electronics and advanced materials sectors. Its pricing and availability are influenced by factors such as raw material costs and manufacturing scalability, which are common concerns among procurement professionals. Additionally, the compound's patent landscape reflects its potential for proprietary applications, particularly in display technologies and solar cells.

In summary, 2-Bromo-7-iodo-9,9'-spirobi[fluorene] (CAS No. 1429933-33-4) represents a cutting-edge material at the intersection of organic chemistry and optoelectronics. Its structural versatility and functional adaptability position it as a key enabler for future innovations in smart devices and renewable energy solutions. As research continues to uncover new applications, this compound is poised to play an increasingly vital role in shaping the materials of tomorrow.